2-Acetoxy-2'-trifluorobenzophenone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Acetoxy-2’-trifluorobenzophenone, also known as 2’-Acetoxyl-2-Trifluoromethyl Acetophenone (ATFA), is a crystalline white solid compound with the molecular formula C16H11F3O3. It contains total 34 bond(s); 23 non-H bond(s), 14 multiple bond(s), 4 rotatable bond(s), 2 double bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 1 ester(s) (aliphatic), and 1 ketone(s) (aromatic) .
Molecular Structure Analysis
The molecular structure of 2-Acetoxy-2’-trifluorobenzophenone includes 34 bonds in total, with 23 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 2 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 aliphatic ester, and 1 aromatic ketone .Scientific Research Applications
Synthesis of Novel Compounds
2-Acetoxy-2’-trifluorobenzophenone can be used as a starting material in the synthesis of novel compounds. For instance, it has been used in the synthesis of new benzamide compounds .
Antioxidant Activity
The synthesized benzamide compounds have shown significant antioxidant activity. They have been tested for total antioxidant, free radical scavenging, and metal chelating activity .
Antibacterial Activity
The benzamide compounds synthesized from 2-Acetoxy-2’-trifluorobenzophenone have demonstrated antibacterial activity against both gram-positive and gram-negative bacteria .
Industrial Applications
Amide compounds, such as those synthesized from 2-Acetoxy-2’-trifluorobenzophenone, are widely used in various industrial sectors, including the plastic, rubber, and paper industries .
Drug Discovery
Amide compounds have been used in drug discovery, and the benzamide compounds synthesized from 2-Acetoxy-2’-trifluorobenzophenone could potentially be used in this field .
Biological Molecules
Amides are widespread structural compounds found in potential biological molecules, such as natural products, proteins, synthetic intermediates, and commercial drugs .
properties
IUPAC Name |
[2-[2-(trifluoromethyl)benzoyl]phenyl] acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F3O3/c1-10(20)22-14-9-5-3-7-12(14)15(21)11-6-2-4-8-13(11)16(17,18)19/h2-9H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVJSAINOAGETFQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC=C1C(=O)C2=CC=CC=C2C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80641556 |
Source
|
Record name | 2-[2-(Trifluoromethyl)benzoyl]phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80641556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.25 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetoxy-2'-trifluorobenzophenone | |
CAS RN |
890098-93-8 |
Source
|
Record name | 2-[2-(Trifluoromethyl)benzoyl]phenyl acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80641556 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.